Tris(nicotinato)chromium
Overview
Description
Tris(nicotinato)chromium is a chromium coordination entity.
Scientific Research Applications
1. Insulin Sensitivity and Lipid Parameters
Tris(nicotinato)chromium, as a form of trivalent chromium, has been studied for its potential impact on insulin sensitivity and lipid parameters. In a study by Wilson & Gondy (1995), chromium supplementation did not significantly alter fasting glucose or lipid levels in young, healthy adults. However, subjects with higher initial fasting insulin levels showed a decrease in insulin levels after chromium supplementation, suggesting potential benefits for insulin sensitivity and cardiovascular risk over time (Wilson & Gondy, 1995).
2. Environmental Mobility and Biological Remediation
Tris(nicotinato)chromium, as part of the trivalent chromium class, plays a role in the environmental mobility of chromium and its remediation. Zayed & Terry (2003) highlighted chromium's significance in biological systems and its contrasting forms in the environment. They discussed the use of bioremediation and phytoremediation technologies to clean up chromium-contaminated areas, emphasizing the potential of biological methods in addressing environmental chromium pollution (Zayed & Terry, 2003).
3. Molecular and Genotoxic Effects
The study of tris(nicotinato)chromium also extends to its molecular and genotoxic effects. Fang et al. (2014) found that both trivalent and hexavalent chromium compounds cause DNA damage in yeast and Jurkat cells, with Cr(III) having a greater effect than Cr(VI). This research provides insights into the mechanisms of chromium-induced DNA damage and its potential health implications (Fang et al., 2014).
4. Nutritional and Health Benefits
The role of tris(nicotinato)chromium in human health and dietary nutrition has been explored. Tulasi & Rao (2014) discussed its importance as a trace element, particularly its involvement in improving blood pressure and cholesterol levels. The study mentioned various forms of chromium supplements, including chromium nicotinate, and their potential health benefits (Tulasi & Rao, 2014).
